2-(3,4-Bis(difluoromethoxy)phenyl)-2-hydroxyacetonitrile
Cat. No. B8346832
M. Wt: 265.16 g/mol
InChI Key: YMQVJKFDQXTFJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07622585B2
Procedure details
To 132A (470 mg, 2.0 mmol) in ethyl acetate (5 mL) was added a solution of KCN (676 mg) and NaHSO3 (1.08 g) dissolved in H2O (5 mL). It was left stirring overnight before it was extracted with ethyl acetate (2×50 mL). The combined organic extracts were dried and concentrated. The crude product was purified by silica gel chromatography to give 132B (383 mg, 72% yield) as an oil. 1H NMR (400 MHz, CDCl3) δ ppm 5.56 (d, J=5.27 Hz, 1H) 6.32-6.77 (m, 2H) 7.32-7.36 (m, 1H) 7.40-7.44 (m, 1H) 7.45 (s, 1H).
Name
Yield
72%
Identifiers
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REACTION_CXSMILES
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[F:1][CH:2]([F:16])[O:3][C:4]1[CH:5]=[C:6]([CH:9]=[CH:10][C:11]=1[O:12][CH:13]([F:15])[F:14])[CH:7]=[O:8].[C-:17]#[N:18].[K+].OS([O-])=O.[Na+]>C(OCC)(=O)C.O>[F:1][CH:2]([F:16])[O:3][C:4]1[CH:5]=[C:6]([CH:7]([OH:8])[C:17]#[N:18])[CH:9]=[CH:10][C:11]=1[O:12][CH:13]([F:15])[F:14] |f:1.2,3.4|
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Inputs
Step One
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Name
|
|
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Quantity
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470 mg
|
|
Type
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reactant
|
|
Smiles
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FC(OC=1C=C(C=O)C=CC1OC(F)F)F
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Name
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|
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Quantity
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676 mg
|
|
Type
|
reactant
|
|
Smiles
|
[C-]#N.[K+]
|
|
Name
|
|
|
Quantity
|
1.08 g
|
|
Type
|
reactant
|
|
Smiles
|
OS(=O)[O-].[Na+]
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|
Name
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|
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Quantity
|
5 mL
|
|
Type
|
solvent
|
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Smiles
|
C(C)(=O)OCC
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Step Two
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Name
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|
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Quantity
|
5 mL
|
|
Type
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solvent
|
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Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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stirring overnight before it
|
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Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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|
Details
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It was left
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
was extracted with ethyl acetate (2×50 mL)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The combined organic extracts were dried
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude product was purified by silica gel chromatography
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
FC(OC=1C=C(C=CC1OC(F)F)C(C#N)O)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 383 mg | |
| YIELD: PERCENTYIELD | 72% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
